Cas no 90784-73-9 (Butanoic acid, 4-bromo-2-methyl-3-oxo-, methyl ester)

• Product Name: Butanoic acid, 4-bromo-2-methyl-3-oxo-, methyl ester
• CAS No: 90784-73-9
• MF: C₆H₉BrO₃
• MW: 209.037861585617
• CID: 4304733
• Update Time: 2025-07-21

Butanoic acid, 4-bromo-2-methyl-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-bromo-2-methyl-3-oxo-, methyl ester

• Inchi： 1S/C6H9BrO3/c1-4(5(8)3-7)6(9)10-2/h4H,3H2,1-2H3
• InChI Key： VQKYRXNTMMRSIR-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C)C(=O)CBr

Additional information on Butanoic acid, 4-bromo-2-methyl-3-oxo-, methyl ester

Comprehensive Overview of Butanoic acid, 4-bromo-2-methyl-3-oxo-, methyl ester (CAS No. 90784-73-9)

Butanoic acid, 4-bromo-2-methyl-3-oxo-, methyl ester (CAS No. 90784-73-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, characterized by its bromo and methyl functional groups, plays a pivotal role in synthetic chemistry due to its reactivity and versatility. Researchers and industries frequently explore its applications in intermediate synthesis, particularly for developing bioactive molecules. The compound's unique structure, featuring a 3-oxo moiety, makes it valuable for constructing complex molecular frameworks.

In recent years, the demand for Butanoic acid, 4-bromo-2-methyl-3-oxo-, methyl ester has surged, driven by its relevance in green chemistry and sustainable manufacturing. With growing interest in eco-friendly synthesis, this compound is often highlighted in studies optimizing catalytic processes to reduce waste. Its CAS No. 90784-73-9 is frequently searched in academic databases, reflecting its importance in organic synthesis and drug discovery. Users also inquire about its spectroscopic properties (e.g., NMR, IR) and solubility profiles, which are critical for laboratory applications.

The compound's methyl ester group enhances its stability, making it suitable for storage and transportation under standard conditions. This feature aligns with the industry's focus on stable intermediates, a trending topic in chemical forums. Additionally, its 4-bromo substituent is a key talking point in discussions about halogenated compounds, which are essential for designing high-value chemicals. Searches for "bromoester applications" or "methyl ester reactivity" often lead to this compound, underscoring its niche significance.

From a commercial perspective, Butanoic acid, 4-bromo-2-methyl-3-oxo-, methyl ester is cataloged by suppliers specializing in fine chemicals. Its pricing and availability are frequently queried, reflecting its role in small-scale synthesis and R&D projects. Analytical chemists emphasize its chromatographic behavior, particularly in HPLC and GC-MS methods, to ensure purity for sensitive reactions. The compound's CAS No. 90784-73-9 is also referenced in patents related to flavor and fragrance industries, where ester derivatives are pivotal.

Emerging trends in computational chemistry have further spotlighted this compound. Researchers use molecular modeling to predict its interactions in catalytic systems, a topic gaining traction in AI-driven drug design. Queries like "3-oxo ester synthesis" or "brominated methyl ester uses" reveal user interest in its mechanistic pathways. Environmental scientists also examine its biodegradability, addressing concerns about chemical sustainability.

In summary, Butanoic acid, 4-bromo-2-methyl-3-oxo-, methyl ester (CAS No. 90784-73-9) is a multifaceted compound bridging academia and industry. Its structural features and applications resonate with current themes like green synthesis, intermediate stability, and computational analysis, ensuring its continued relevance in scientific discourse.